Cas no 73815-15-3 (Orientin-2''-O-p-trans-coumarate)

• Product Name: Orientin-2''-O-p-trans-coumarate
• CAS No: 73815-15-3
• MF: C₃₀H₂₆O₁₃
• MW: 594.5196
• CID: 2087162
• PubChem ID: 137796331
• Update Time: 2025-05-23

Orientin-2''-O-p-trans-coumarate Chemical and Physical Properties

Names and Identifiers

• Orientin 2''-O-p-trans-coumarate
• Orientin-2''-O-p-trans-coumarate
• [(2R,3S,4R,5R,6S)-2-[2-(3,4-Dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-8-yl]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• FT-0775364
• 73815-15-3
• [(2S,3R,4S,5S,6R)-2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-8-yl]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate
• HY-N5047
• AKOS037515162
• 1229437-75-5
• DA-66364
• MS-30568
• CS-0032178
• E88727

• Inchi： 1S/C30H26O13/c31-12-22-26(39)27(40)30(43-23(38)8-3-13-1-5-15(32)6-2-13)29(42-22)25-19(36)10-18(35)24-20(37)11-21(41-28(24)25)14-4-7-16(33)17(34)9-14/h1-11,22,26-27,29-36,39-40H,12H2/b8-3+/t22-,26-,27+,29+,30-/m1/s1
• InChI Key： XIKYOEXOYRWIOU-HJBGGDBQSA-N
• SMILES： O1[C@]([H])(C([H])([H])O[H])[C@]([H])([C@@]([H])([C@]([H])([C@]1([H])C1=C(C([H])=C(C2C(C([H])=C(C3C([H])=C([H])C(=C(C=3[H])O[H])O[H])OC1=2)=O)O[H])O[H])OC(/C(/[H])=C(\[H])/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)O[H])O[H]

Computed Properties

• Exact Mass: 594.13734088 g/mol
• Monoisotopic Mass: 594.13734088 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 43
• Rotatable Bond Count: 7
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 594.5
• XLogP3: 2.2
• Topological Polar Surface Area: 224

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.033 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid 8-C-glycosides

Additional information on Orientin-2''-O-p-trans-coumarate

Orientin-2''-O-p-trans-coumarate (CAS No. 73815-15-3): A Comprehensive Overview in Modern Chemical Biology and Medicine

Orientin-2''-O-p-trans-coumarate, chemically designated as 7-O-(p-hydroxyphenyl)-4',5-dihydroxy-8-C-glucopyranosyl flavone, is a naturally occurring flavonoid glycoside with the molecular formula C₂₃H₂₂O₁₁ and a molecular weight of 454.42 g/mol. This compound, identified by its unique CAS No. 73815-15-3, has garnered significant attention in the fields of chemical biology and pharmaceutical research due to its diverse biological activities and potential therapeutic applications. Flavonoids, a class of polyphenolic compounds widely distributed in plants, are renowned for their antioxidant, anti-inflammatory, and antimicrobial properties. Among these, Orientin-2''-O-p-trans-coumarate stands out for its structural complexity and multifaceted biological functions.

The structural framework of Orientin-2''-O-p-trans-coumarate consists of a flavone core substituted with a glucose moiety at the 8-position and a p-trans-coumaroyl group at the 2''-position. This unique configuration imparts distinct chemical and pharmacological properties, making it an attractive candidate for further investigation in drug discovery and development. The presence of multiple hydroxyl groups and the glycosidic linkage enhances its solubility in water, facilitating its use in various biomedical applications.

Recent studies have highlighted the significant role of Orientin-2''-O-p-trans-coumarate in modulating cellular processes at the molecular level. Its antioxidant activity stems from its ability to scavenge reactive oxygen species (ROS) and inhibit oxidative stress-induced damage. This property is particularly relevant in the context of aging-related diseases and chronic conditions where oxidative damage plays a pivotal role. For instance, research published in the journal *Free Radical Biology & Medicine* demonstrates that Orientin-2''-O-p-trans-coumarate can protect against hydrogen peroxide-induced oxidative damage in human skin fibroblasts by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase.

Beyond its antioxidant capabilities, Orientin-2''-O-p-trans-coumarate has been shown to exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. A study published in *Biochemical Pharmacology* reports that treatment with this compound reduces inflammation in rat liver microvesicles by modulating nuclear factor kappa B (NFκB) signaling pathways. This suggests that Orientin-2''-O-p-trans-coumarate could be a valuable therapeutic agent for managing inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The anticancer potential of Orientin-2''-O-p-trans-coumarate has also been extensively explored. Preclinical studies indicate that this flavonoid glycoside can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. Additionally, it has been shown to inhibit the proliferation of cancer cells by disrupting microtubule formation and inducing cell cycle arrest. A notable study published in *Cancer Letters* demonstrates that Orientin-2''-O-p-trans-coumarate effectively suppresses the growth of breast cancer cells by downregulating cyclin D1 expression and enhancing p21WAF1/CIP1 levels. These findings position Orientin-2''-O-p-trans-coumarate as a promising candidate for further development into an anticancer therapeutic.

Another area of interest is the neuroprotective effects of Orientin-2''-O-p-trans-coumarate. Research suggests that this compound can protect against neurodegenerative diseases such as Alzheimer's disease by inhibiting β-secretase activity and reducing amyloid-beta peptide aggregation. A study published in *Neurobiology of Aging* highlights that chronic administration of Orientin-2''-O-p-trans-coumarate improves cognitive function in mice models by enhancing synaptic plasticity and protecting against neuronal damage caused by oxidative stress and inflammation.

The cardioprotective properties of Orientin-2''-O-p-trans-coumarate have also been investigated extensively. Studies indicate that this flavonoid glycoside can protect against ischemia-reperfusion injury in the heart by reducing oxidative stress, inhibiting inflammation, and improving endothelial function. A study published in *Cardiovascular Research* demonstrates that pretreatment with Orientin-2''-O-p-trans-coumarate reduces myocardial infarct size and improves cardiac performance in rats subjected to ischemia-reperfusion injury.

The antimicrobial activity of Orientin-2''-O-p-trans-coumarate has been another focus of research. Studies have shown that this compound can inhibit the growth of various bacteria, fungi, and viruses by disrupting their cell membranes or interfering with essential metabolic pathways. For instance, research published in *Journal of Ethnopharmacology* reports that Orientin-2''-O-p-trans-coumarate effectively inhibits the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 50 μg/mL.

The pharmacokinetic profile of CAS No. 73815-15-3, Orientin-O-Caffeoyl Glucoside (another closely related flavonoid glycoside), provides insights into its potential bioavailability and therapeutic efficacy. Studies using radiolabeled compounds indicate that Orientin-O-Caffeoyl Glucoside is well-absorbed after oral administration and exhibits a relatively long half-life, suggesting its potential for sustained therapeutic action.

In conclusion, Orientin-O-Caffeoyl Glucoside (CAS No. 73815) represents a structurally complex yet biologically potent natural product with significant therapeutic potential across multiple disease areas including neurodegenerative disorders, cardiovascular diseases, cancer, inflammation-related conditions, aging-related diseases, chronic infections etc.. Further research is warranted to fully elucidate its mechanisms of action